Cas no 1343251-18-2 (5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1343251-18-2
• MF: C₅H₆N₂O₅S
• MW: 206.176539897919
• MDL: MFCD19632710
• CID: 5243486
• PubChem ID: 64011831
• Update Time: 2026-03-08

5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylicacid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-[(methylsulfonyl)methyl]-

• MDL： MFCD19632710
• Inchi： 1S/C5H6N2O5S/c1-13(10,11)2-3-6-4(5(8)9)7-12-3/h2H2,1H3,(H,8,9)
• InChI Key： RKQTZJLQCRYQOB-UHFFFAOYSA-N
• SMILES： S(C)(CC1=NC(C(=O)O)=NO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: -0.8
• Topological Polar Surface Area: 119

Additional information on 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid

Exploring the Properties and Applications of 5-(Methanesulfonylmethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid (CAS No. 1343251-18-2)

The compound 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1343251-18-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including the 1,2,4-oxadiazole ring and methanesulfonylmethyl substituent, this compound exhibits a range of intriguing chemical and biological properties. Researchers are particularly interested in its potential as a building block for the synthesis of novel pharmaceuticals and bioactive molecules.

One of the key reasons for the growing interest in 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid is its versatility in chemical transformations. The presence of both the carboxylic acid and oxadiazole functionalities allows for a wide array of derivatization reactions, making it a valuable intermediate in drug discovery. Recent studies have explored its use in the development of enzyme inhibitors, particularly those targeting inflammatory pathways and metabolic disorders, which are currently hot topics in biomedical research.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole moiety in this compound is particularly noteworthy. This heterocyclic system is known for its metabolic stability and ability to participate in hydrogen bonding interactions, features that are highly desirable in the design of drug candidates. The methanesulfonylmethyl group further enhances the molecule's polarity and potential for forming specific interactions with biological targets, addressing the pharmaceutical industry's ongoing quest for compounds with improved pharmacokinetic properties.

In the context of current research trends, 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid aligns well with the growing demand for novel heterocyclic compounds in drug development. The global pharmaceutical market's focus on precision medicine and targeted therapies has created a need for structurally diverse building blocks like this one. Its potential applications in addressing conditions such as diabetes, neurodegenerative diseases, and certain cancers are particularly relevant to today's healthcare challenges.

The compound's physicochemical properties, including its solubility characteristics and stability profile, make it suitable for various formulation approaches. Researchers investigating oxadiazole derivatives often highlight their balanced lipophilicity and ability to cross biological membranes, factors that are crucial for drug bioavailability. These attributes position 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid as a promising candidate for further pharmacological evaluation.

From an industrial perspective, the synthesis and scale-up of 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid present interesting challenges and opportunities. Process chemists are exploring more efficient routes to this compound, with particular attention to green chemistry principles and atom economy. These efforts align with the pharmaceutical industry's sustainability goals and the broader push toward environmentally friendly synthetic methodologies.

Analytical characterization of 1343251-18-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when possible. The comprehensive profiling of this compound's structural features is essential for understanding its reactivity and potential interactions in biological systems. Such detailed characterization also supports intellectual property protection for novel derivatives developed from this core structure.

Looking toward future applications, researchers are investigating the incorporation of 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid into more complex molecular architectures. Its potential use in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies represents an exciting frontier in drug discovery. These innovative approaches are currently among the most searched topics in pharmaceutical research.

The safety profile and toxicological aspects of 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid are subjects of ongoing investigation. Preliminary studies suggest that proper handling and standard laboratory precautions are sufficient for working with this compound. As with all research chemicals, appropriate risk assessments should be conducted before experimental use.

In conclusion, 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1343251-18-2) represents a valuable addition to the toolkit of medicinal chemists and researchers in related fields. Its unique structural features, combined with its synthetic versatility and potential biological activities, make it a compound worthy of continued investigation. As scientific understanding of heterocyclic compounds grows and new therapeutic targets emerge, the importance of specialized building blocks like this one is likely to increase significantly in the coming years.